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Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Choline iodide, a quaternary ammonium salt, is a compound of interest in various scientific
domains, from biochemical research to pharmaceutical development. A thorough
understanding of its solubility and stability in different solvents is critical for its effective
application. This technical guide provides an in-depth overview of the solubility and stability of
choline iodide, complete with quantitative data, detailed experimental protocols, and
visualizations of relevant chemical pathways.

Core EIQpQItiQS of Choline lodide

Property Value Reference
Chemical Formula CsH14INO [1]
Molecular Weight 231.08 g/mol [1]

White to pale yellow solid,
Appearance [11121[3]
crystals, or powder

Melting Point 270-272 °C [1][4]
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Section 1: Solubility of Choline lodide

The solubility of choline iodide is a critical parameter for its use in solution-based applications.
While quantitative data is not extensively available in publicly accessible literature, its
qualitative solubility in several common laboratory solvents has been reported.

Qualitative Solubility

Choline iodide exhibits varied solubility across different solvent classes. It is generally
described as soluble in polar aprotic and polar protic solvents.

Table 1: Qualitative Solubility of Choline lodide in Various Solvents

Solvent Type Solubility Reference(s)

) Highly Soluble /
Water Polar Protic [5][6]
Water-Soluble

Slightly Soluble

(conflicting report)

[1](21[4]

Dimethyl Sulfoxide

Polar Aprotic Soluble 1][2][4
(DMSO) p [1][2][4]
Methanol Polar Protic Soluble
Information not
Ethanol Polar Protic

available

Note: The conflicting reports on water solubility may be due to differences in experimental
conditions or purity of the compound.

Factors Influencing Solubility

The solubility of choline iodide, like other salts, is influenced by several factors:

o Temperature: Generally, the solubility of solid solutes in liquid solvents increases with
temperature.
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e pH: The pH of the solution can influence the stability of the choline cation, which could
indirectly affect its solubility.

o Purity of the Compound: Impurities can significantly impact the measured solubility.[7]

Section 2: Stability of Choline lodide

The stability of choline iodide is a key consideration for its storage and use in formulations. It
is susceptible to degradation by light, moisture, and potentially by pH and temperature.

General Stability and Storage

Choline iodide is known to be:
o Hygroscopic: It readily absorbs moisture from the atmosphere.[1]
» Light-sensitive: Exposure to light can cause degradation.[1]

For optimal stability, choline iodide should be stored in a tightly sealed container, in a cool,
dry, and dark place, preferably under an inert atmosphere.[1]

Stability in Aqueous Solutions

Aqueous solutions of the choline cation are generally considered stable. However, they can
undergo slow decomposition over time.[8]

Potential Degradation Pathway in Water:

The choline cation can slowly break down to form ethylene glycol, polyethylene glycols, and
trimethylamine.[8] The rate of this degradation is expected to be influenced by factors such as
temperature, pH, and the presence of light.

Thermal and Photostability

While specific studies on the thermal and photostability of choline iodide in various solvents
are limited, general principles for iodide-containing and quaternary ammonium salts apply.

o Thermal Stability: Elevated temperatures are likely to accelerate the degradation of choline
iodide in solution. Studies on the related compound, choline chloride, in deep eutectic
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solvents show that thermal decomposition does occur, though the temperatures and
products are specific to that context.[9]

o Photostability: As a light-sensitive compound, exposure of choline iodide solutions to UV or
visible light is expected to promote degradation. The iodide ion can be oxidized, potentially
leading to the formation of iodine and subsequent discoloration of the solution.

pH Stability

The stability of choline iodide can be influenced by the pH of the solution. The choline cation
itself is generally stable across a range of pH values. However, extreme pH conditions (highly
acidic or alkaline) could potentially catalyze hydrolysis or other degradation reactions. Studies
on the enzymatic oxidation of choline show a dependence on pH, indicating the molecule's
reactivity is pH-sensitive.[10][11][12]

Section 3: Experimental Protocols

This section outlines standardized methodologies for determining the solubility and stability of
choline iodide.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)

The shake-flask method is a widely accepted technique for determining the solubility of a
substance in a particular solvent and is described in the OECD Test Guideline 105.[7][13][14]
[15][16]

Objective: To determine the saturation concentration of choline iodide in water at a specific
temperature.

Materials:
e Choline iodide (high purity)
e Deionized or distilled water

o Glass flasks with stoppers
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Constant temperature shaker bath or incubator
Centrifuge
Analytical balance

A suitable analytical method for quantification (e.g., HPLC, titration, or spectrophotometry)

Procedure:

Preliminary Test: To estimate the approximate solubility, add a small, weighed amount of
choline iodide to a known volume of water. Vigorously shake for 10 minutes and visually
inspect for undissolved solid. If dissolved, add more choline iodide until saturation is
observed. This helps determine the appropriate amount for the definitive test.[17]

Equilibration: Add an excess amount of choline iodide (e.g., 5 times the estimated solubility)
to each of three separate flasks containing a known volume of water.[17]

Seal the flasks and place them in a constant temperature shaker bath set to the desired
temperature (e.g., 25 °C).

Agitate the flasks for a sufficient time to reach equilibrium. This may take 24 to 72 hours. It is
recommended to sample at different time points (e.g., 24, 48, and 72 hours) to ensure
equilibrium has been reached.[18][19]

Phase Separation: After equilibration, allow the flasks to stand at the test temperature to let
the undissolved solid settle. To ensure complete separation of the solid from the liquid phase,
centrifuge the samples at the same temperature.[16]

Quantification: Carefully withdraw an aliquot of the clear supernatant.
Dilute the aliquot gravimetrically with a suitable solvent if necessary.

Determine the concentration of choline iodide in the aliquot using a validated analytical
method. Various methods can be used for the quantification of quaternary ammonium
compounds, including titration and capillary electrophoresis.[20][21]
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o Calculation: The solubility is the average concentration from the three flasks, provided the
results are consistent.

Protocol for Assessing Photostability

A general approach for assessing the photostability of a compound in solution, based on ICH
Q1B guidelines, is as follows:

Objective: To evaluate the effect of light exposure on the stability of choline iodide in a specific
solvent.

Materials:
¢ Choline iodide solution of known concentration

» Photostability chamber equipped with a light source conforming to ICH Q1B guidelines (e.g.,
xenon lamp or a combination of cool white fluorescent and near-UV lamps)

o Transparent and light-impermeable containers (e.g., quartz and amber glass vials)

A stability-indicating analytical method (e.g., HPLC) capable of separating the parent
compound from its degradation products.

Procedure:
o Sample Preparation: Prepare a solution of choline iodide in the desired solvent.
e EXxposure:

o Place the solution in chemically inert, transparent containers.

o Expose the samples to light in a photostability chamber. The total illumination should be
not less than 1.2 million lux hours and the integrated near-ultraviolet energy should be not
less than 200 watt hours per square meter.

o A control sample should be wrapped in aluminum foil or placed in a light-impermeable
container and exposed to the same temperature and humidity conditions.
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e Analysis: At appropriate time intervals, withdraw samples and analyze them using the
stability-indicating analytical method to determine the concentration of choline iodide
remaining and to detect and quantify any degradation products.

o Evaluation: Compare the results from the light-exposed samples to the dark control to
assess the extent of photodegradation.

Conclusion

This technical guide summarizes the currently available information on the solubility and
stability of choline iodide. While qualitative data indicates its solubility in polar solvents, there
is a clear need for quantitative studies to establish precise solubility values in a range of
common laboratory solvents. The stability of choline iodide is influenced by moisture, light,
and likely by temperature and pH. For applications involving solutions of choline iodide, it is
crucial to use freshly prepared solutions and to protect them from light. The provided
experimental protocols offer a framework for researchers to systematically determine the
solubility and stability of choline iodide under their specific experimental conditions. Further
research into the degradation kinetics and pathways in different solvents would be highly
beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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